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Compound of Interest

Compound Name: Adomac

Cat. No.: B120944 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Paclitaxel is a potent antineoplastic agent widely used in cancer research and treatment. It is a

complex diterpenoid compound originally isolated from the bark of the Pacific yew tree, Taxus

brevifolia[1]. Its primary mechanism of action involves the disruption of microtubule dynamics,

which is essential for cell division and other vital cellular functions[2][3]. Proper preparation,

handling, and storage of Paclitaxel are critical to ensure its stability, efficacy, and the safety of

laboratory personnel. Due to its cytotoxic nature, it is classified as a hazardous substance and

must be handled with appropriate precautions[4][5].

Physicochemical Properties
Appearance: White or off-white crystalline solid[6][7].

Molecular Formula: C₄₇H₅₁NO₁₄[6][7].

Molecular Weight: 853.9 g/mol [6][7].

Stability: Stable as a solid when stored correctly. In solution, stability is influenced by the

solvent, temperature, and pH[8][9][10].
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Table 1: Solubility of Paclitaxel
Solvent Approximate Solubility Source(s)

Dimethyl Sulfoxide (DMSO) 100 - 200 mg/mL [7][11]

Ethanol 1.5 - 40 mg/mL [7]

Dimethylformamide (DMF) ~5 mg/mL [6]

Polyethylene Glycol 400 (PEG

400)
High solubility

Water
Very poorly soluble (~0.3

mg/L)
[1][12]

1:10 DMSO:PBS (pH 7.2)

Solution
~0.1 mg/mL [6]

Note: Solubility can vary between suppliers and with the purity of the compound. It is

recommended to perform small-scale solubility tests.

Table 2: Storage and Stability Guidelines
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Form
Storage
Temperature

Shelf-Life &
Conditions

Source(s)

Solid (Crystalline

Powder)
-20°C (Long-term)

≥ 4 years. Store in the

original light-

protecting package.

[6][13]

Room Temperature

(20-25°C)

Short-term storage is

possible.
[3][7]

Stock Solution (in

DMSO/Ethanol)
-20°C

Recommended for

long-term storage.

Use fresh DMSO as

moisture can reduce

solubility.

[6][7][11]

Aqueous Dilutions
Room Temperature

(~25°C)

Not recommended for

storage beyond one

day due to low

solubility and potential

for precipitation.

[6]

Infusion Solutions

(0.3-1.2 mg/mL)

Room Temperature

(~25°C)

Stable for up to 27

hours in

recommended

diluents and

containers.

[3][14]

2-8°C

Stability is extended

but varies significantly

(from days to weeks)

depending on

concentration, diluent

(e.g., 0.9% NaCl, 5%

Dextrose), and

container type (glass,

polyolefin).

[8]
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Nanoparticle Albumin-

Bound (nab-

Paclitaxel)

2-8°C (Reconstituted)
Stable for a maximum

of 24 hours in the vial.
[15][16]

Experimental Protocols
Safety and Handling Precautions
Paclitaxel is a cytotoxic and hazardous compound. All handling must be performed in a certified

Class II Biological Safety Cabinet (BSC) or a chemical fume hood[4].

Personal Protective Equipment (PPE): Mandatory PPE includes a solid-front gown, double

chemotherapy-rated gloves, safety goggles with side shields, and an N95 (or higher)

respirator, especially when handling the powder form[4].

Work Surface: Use a disposable, absorbent pad to contain spills[4].

Aerosol Prevention: Handle the compound gently to avoid creating dust or aerosols[4].

Exposure Response:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes[4].

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes and seek

immediate medical attention[4].

Disposal: Dispose of all contaminated materials (vials, gloves, pads, etc.) as hazardous

waste according to institutional and local regulations.

Protocol for Preparing a Paclitaxel Stock Solution (e.g.,
20 mg/mL in DMSO)

Preparation: Don all required PPE and prepare the work surface inside a BSC or fume hood.

Weighing: Carefully weigh the desired amount of solid Paclitaxel into a sterile, conical tube.
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Solubilization: Add the calculated volume of high-purity, anhydrous DMSO to the tube. For

example, to make a 20 mg/mL solution, add 1 mL of DMSO to 20 mg of Paclitaxel.

Dissolution: Vortex or gently agitate the solution at room temperature until the solid is

completely dissolved. The solution should be clear.

Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the aliquots at -20°C, protected from light[6][7].

Protocol for Preparing a Working Solution for Cell
Culture

Thawing: Remove an aliquot of the Paclitaxel stock solution from the -20°C freezer and thaw

it at room temperature.

Dilution: Inside a BSC, dilute the stock solution to the final desired concentration using pre-

warmed cell culture medium or an appropriate aqueous buffer (e.g., PBS).

Note: Paclitaxel is poorly soluble in aqueous media[12]. To avoid precipitation, add the

stock solution dropwise to the medium while gently vortexing. It is recommended to

prepare the working solution immediately before use[6].

Final Concentration Example: To prepare 10 mL of a 10 µM working solution from a 20

mg/mL stock:

First, calculate the molarity of the stock: (20 g/L) / (853.9 g/mol ) = ~23.4 mM.

Use the dilution formula (M₁V₁ = M₂V₂): (23.4 mM)(V₁) = (0.01 mM)(10 mL).

V₁ ≈ 0.00427 mL or 4.27 µL.

Add 4.27 µL of the 20 mg/mL stock solution to 10 mL of cell culture medium.
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Application: Mix the final solution thoroughly but gently before adding it to your cell culture

plates or experimental system.

Visualizations
Mechanism of Action Signaling Pathway
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Caption: Paclitaxel stabilizes microtubules, leading to G2/M arrest and apoptosis.
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Experimental Workflow for Solution Preparation

Start: Obtain Solid Paclitaxel

1. Don Full PPE
(Gown, Double Gloves, Goggles, Respirator)

2. Work in Certified BSC
or Fume Hood

3. Weigh Solid Paclitaxel

4. Dissolve in Anhydrous DMSO
to create Stock Solution

5. Aliquot into Single-Use Vials

6. Store Stock at -20°C

7. Thaw Stock for Use

For Experiment

8. Dilute in Aqueous Medium
(e.g., Cell Culture Medium)

9. Use Working Solution Immediately

End: Experiment Dispose of All Waste as Hazardous
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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